Cas no 1246388-94-2 ((6-Chloro-5-isopropoxypyridin-2-yl)methanol)

• Product Name: (6-Chloro-5-isopropoxypyridin-2-yl)methanol
• CAS No: 1246388-94-2
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 2137809
• Update Time: 2023-08-03

(6-Chloro-5-isopropoxypyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-5-isopropoxypyridin-2-yl)methanol
• LTBSWCYSWHGRJD-UHFFFAOYSA-N

• Inchi： 1S/C9H12ClNO2/c1-6(2)13-8-4-3-7(5-12)11-9(8)10/h3-4,6,12H,5H2,1-2H3
• InChI Key： LTBSWCYSWHGRJD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO)=N1)OC(C)C

Computed Properties

• Exact Mass: 201.056
• Monoisotopic Mass: 201.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4